Cas no 847226-02-2 (Ethanone, 1-[4-(3-chloro-2-pyridinyl)phenyl]-)

• Product name: Ethanone, 1-[4-(3-chloro-2-pyridinyl)phenyl]-
• CAS No: 847226-02-2
• MF: C₁₃H₁₀NOCl
• MW: 231.678
• CID: 4217921
• PubChem ID: 11230004

Ethanone, 1-[4-(3-chloro-2-pyridinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(3-chloro-2-pyridinyl)phenyl]-
• 847226-02-2
• DTXSID801267637
• 1-[4-(3-Chloro-2-pyridinyl)phenyl]ethanone
• 1-(4-(3-Chloro-2-pyridinyl)phenyl)ethanone

• Inchi： InChI=1S/C13H10ClNO/c1-9(16)10-4-6-11(7-5-10)13-12(14)3-2-8-15-13/h2-8H,1H3
• InChI Key： JMFHAAXIPLMXRR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 231.0450916Da
• Monoisotopic Mass: 231.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Additional information on Ethanone, 1-[4-(3-chloro-2-pyridinyl)phenyl]-

测试